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Compound of Interest

Compound Name: Thyminose-13C-1

Cat. No.: B12406711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of Thyminose-13C-1, a stable isotope-labeled compound. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. Thyminose-13C-1 is not a radioactive material; therefore, its disposal protocol

aligns with that of the unlabeled compound, 2-Deoxy-D-ribose.

I. Pre-Disposal Considerations and Safety
Information
Before initiating any disposal procedures, it is imperative to consult your institution's specific

safety guidelines and the material's Safety Data Sheet (SDS). Thyminose-13C-1, like its

unlabeled counterpart, is a stable solid.[1]

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves, and a lab coat.[2][3]

Ventilation: Work in a well-ventilated area to avoid inhalation of any dust particles.[1][4]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][4] In case of accidental

contact, rinse the affected area immediately with plenty of water.[1][3]
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Ingestion: Do not ingest. If swallowed, rinse your mouth with water and seek medical

attention if symptoms occur.[1][3]

II. Quantitative Data Summary
The physical and chemical properties of Thyminose-13C-1 are consistent with those of 2-

Deoxy-D-ribose.

Property Value Source

Synonyms
Deoxyribose; Thyminose; D-

erythro-Pentose, 2-deoxy-
[1]

Physical State Solid (Off-white powder) [1][2]

Molecular Formula C₅H₁₀O₄ (with one ¹³C atom) [3]

Melting Point 91 °C / 195.8 °F [1][3]

Solubility Soluble in water [1]

Stability Stable under normal conditions [1]

Incompatible Materials Strong oxidizing agents [1][4]

III. Step-by-Step Disposal Protocol
The disposal of Thyminose-13C-1, a non-radioactive, stable isotope-labeled compound,

should follow the standard procedures for chemical waste at your institution.[5][6]

Waste Identification and Classification:

Determine if the waste is considered hazardous according to local, regional, and national

regulations.[1] Thyminose (2-Deoxy-D-ribose) is not typically classified as hazardous

waste for transport.[1]

The waste should be handled according to local regulations by properly certified

companies.[5]

Waste Segregation:
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Do not mix Thyminose-13C-1 waste with general laboratory trash.[5]

Collect all solid waste, including contaminated consumables (e.g., weigh boats, gloves,

wipes), in a designated and clearly labeled waste container.

Containerization and Labeling:

Use a suitable, sealable container for waste collection.[1][4]

Label the container clearly with the full chemical name: "Thyminose-13C-1" or "2-Deoxy-

D-ribose-1-13C". Include the concentration and quantity.

Storage of Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[1]

Final Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EH&S) department or a licensed chemical waste disposal contractor.

IV. Experimental Workflow for Handling and
Disposal
The following diagram illustrates the general workflow for experiments involving Thyminose-
13C-1, from receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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